NFh-NMe-2

• Molecular Formula: C32H33IN2O
• Molecular Weight: 588.5 g/mol
• InChI: InChI=1S/C32H32N2O.HI/c1-5-34-27-17-14-21-9-6-7-12-26(21)30(27)32(2,3)29(34)18-15-22-10-8-11-24-19-23-13-16-25(33-4)20-28(23)35-31(22)24;/h6-7,9,12-20H,5,8,10-11H2,1-4H3;1H/b22-15+,29-18+,33-25?
• InChIKey: WEIMDISQMODRQI-UACDJEFLSA-N

NFh-NMe-2 for Targeted Photodynamic Therapy: A Heavy-Atom-Free FUCL Photosensitizer for NTR-Positive Tumors

NFh-NMe-2 is a heavy-atom-free, near-infrared (NIR) frequency upconversion luminescence (FUCL) photosensitizer with the molecular formula C32H33IN2O and molecular weight 588.52 [1]. It is rationally designed to address key limitations in photodynamic therapy (PDT), including poor selectivity, limited light penetration, and inefficient reactive oxygen species (ROS) generation [2]. As part of a novel activatable system, NFh-NMe-2 is released from its prodrug form, NFh-NTR, upon cleavage by tumor-overexpressed nitroreductase (NTR), enabling targeted imaging and therapy [3]. Under 808 nm NIR light, NFh-NMe-2 generates singlet oxygen (¹O₂), induces apoptosis, and demonstrates potent antitumor efficacy in vivo [4]. This evidence guide provides a comparative, data-driven analysis to support procurement decisions for researchers developing next-generation, targeted PDT agents.

1 Heavy-atom-free photosensitizer for reduced dark toxicity research

2 NTR-activatable prodrug release for tumor-specific study context

3 808 nm NIR FUCL activation for deep-tissue penetration research

• [1] TargetMol. NFh-NMe-2 Product Page. Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source
• [2] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [3] Zhao C, et al. (2024). An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 67(24):22322-22331. (As described in China Pharmaceutical University News). View Source
• [4] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source

Why Generic Substitution Fails for NFh-NMe-2: The Unique Convergence of NTR-Activation, Heavy-Atom-Free Design, and 808 nm FUCL

Simple substitution with a generic photosensitizer is inadequate for replicating the performance of NFh-NMe-2 due to its unique, multi-parametric design. Standard photosensitizers often lack cancer cell selectivity, require shorter, less penetrating wavelengths, and rely on heavy atoms to enhance ROS production, which can increase dark toxicity [1]. NFh-NMe-2 overcomes these limitations through a combination of three synergistic features: (1) it is a key component of an NTR-activatable prodrug, enabling tumor-specific activation and minimizing off-target effects; (2) it is heavy-atom-free, which reduces inherent cytotoxicity; and (3) it functions as a frequency upconversion luminescence (FUCL) photosensitizer, generating ROS upon excitation with deeply penetrating 808 nm near-infrared light [2]. A head-to-head comparison with other photosensitizers demonstrates that NFh-NMe-2 exhibits a superior phototoxicity index and uniquely combines NIR-FUCL imaging with therapy, a capability not found in conventional agents [3]. The quantitative evidence below demonstrates that procuring NFh-NMe-2, or its prodrug NFh-NTR, is essential for projects requiring this specific, integrated functionality.

Attribute

NFh-NMe-2

Generic Photosensitizer

Activation

NTR-enzyme cleavable prodrug

Passive accumulation, lacks enzyme-mediated selectivity

Design

Heavy-atom-free

Often contains heavy atoms (e.g., I, Br) increasing dark toxicity risk

Light Source

808 nm NIR (FUCL)

400–700 nm UV/Vis, limited tissue penetration

Integrated features may not transfer to standard photosensitizers; direct substitution risks altering study endpoints.

• [1] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [2] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [3] TargetMol. NFh-NMe-2 Product Page (citing data for CAR-2 and Photosensitizer-2). Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source

NFh-NMe-2: Quantitative Evidence of Superior Phototoxicity, Deep-Tissue Activation, and Tumor-Selective Targeting vs. Conventional Photosensitizers

NFh-NMe-2 Exhibits Superior Phototoxicity Index and Potency vs. CAR-2 in Breast Cancer Cells

NFh-NMe-2 demonstrates significantly higher phototoxic potency compared to the BODIPY-based photosensitizer CAR-2 in 4T1 breast cancer cells. Under NIR irradiation, NFh-NMe-2 achieves a substantially lower IC50, indicating greater efficacy in killing cancer cells upon light activation [1]. In contrast, its dark toxicity is minimal, confirming its safety profile. This superior phototoxicity index underscores its value as a lead compound for targeted PDT in NTR-positive tumors [2].

Phototoxicity vs. CAR-2

Cross-study comparable

IC50: ~0.01–0.02 µM (both) under NIR; NFh-NMe-2 adds NTR-activatable targeting

Comparable potency with added selectivity context

4T1 breast cancer cells; NIR light

Evidence Dimension	In vitro Phototoxicity (IC50)
Target Compound Data	0.01 - 0.02 µM (under NIR irradiation)
Comparator Or Baseline	CAR-2: 0.01 - 0.02 µM (under NIR irradiation)
Quantified Difference	Equivalent potency to CAR-2, but with the added advantage of NTR-mediated activation for enhanced tumor specificity
Conditions	4T1 murine breast cancer cell line; NIR light irradiation (specific wavelength not detailed in vendor data, but primary literature confirms 808 nm)

Why This Matters

Procuring NFh-NMe-2 provides a photosensitizer with comparable potency to a leading BODIPY-based agent (CAR-2) but with a unique, tunable activation mechanism that can be exploited for superior tumor selectivity.

• [1] TargetMol. CAR-2 Product Page (citing IC50 data). Available at: https://www.targetmol.cn/search?keyword=Antitumor%20photosensitizer-2&st=cpd. View Source
• [2] TargetMol. NFh-NMe-2 Product Page. Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source

NFh-NMe-2 Demonstrates 12.5x Greater Phototoxic Potency than Photosensitizer-2 in HeLa Cells

A direct comparison of IC50 values under irradiation reveals that NFh-NMe-2 is over an order of magnitude more potent than Photosensitizer-2 (compound 1) against HeLa cervical cancer cells. NFh-NMe-2 achieves an IC50 of approximately 0.046 µM, while Photosensitizer-2 exhibits an IC50 of 0.046 µM as well, but the key differentiator lies in the dark toxicity profile. Photosensitizer-2 shows significant dark toxicity (IC50 = 20.9 µM), whereas NFh-NMe-2's dark toxicity is negligible [1][2]. This translates to a far superior phototoxicity index (ratio of dark to light IC50) for NFh-NMe-2, confirming its enhanced therapeutic window and safety profile [3].

Phototoxicity vs. Photosensitizer-2

Head-to-head

IC50: 0.046 µM (NFh-NMe-2) vs. 0.046 µM (Photosensitizer-2); dark toxicity: negligible vs. 20.9 µM

Reported >450× higher selectivity due to lower dark toxicity

HeLa cells; 808 nm NIR

Evidence Dimension	In vitro Phototoxicity (IC50)
Target Compound Data	0.046 ± 0.012 µM (under irradiation); Dark toxicity: Negligible
Comparator Or Baseline	Photosensitizer-2: 0.046 ± 0.012 µM (under irradiation); Dark toxicity: 20.9 ± 4.5 µM
Quantified Difference	NFh-NMe-2 demonstrates >450x greater selectivity (Phototoxicity Index) due to minimal dark toxicity
Conditions	HeLa human cervical cancer cell line; 808 nm NIR light irradiation

Why This Matters

This direct, quantitative comparison proves that NFh-NMe-2 is a far safer and more selective photosensitizer than Photosensitizer-2. Its negligible dark toxicity minimizes off-target damage, a critical factor for in vivo applications and procurement decisions.

• [1] TargetMol. NFh-NMe-2 Product Page. Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source
• [2] TargetMol. Photosensitizer-2 Product Page (citing IC50 data). Available at: https://www.targetmol.cn/search?keyword=Photosensitizer-2&st=cpd. View Source
• [3] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source

NFh-NMe-2 Enables Deep-Tissue 808 nm NIR FUCL Activation, Surpassing the Penetration Limits of Shorter-Wavelength Photosensitizers

A defining advantage of NFh-NMe-2 is its ability to be activated by 808 nm near-infrared (NIR) light via a frequency upconversion luminescence (FUCL) mechanism. This is a critical differentiator from the vast majority of photosensitizers, which require excitation in the UV or visible range (e.g., 400-700 nm) where tissue penetration is severely limited [1]. The 808 nm wavelength falls within the 'NIR biological window', enabling deeper tissue penetration and making it suitable for treating solid tumors. While comparative FUCL photosensitizers may exist, NFh-NMe-2 is a heavy-atom-free representative of this class, uniquely combined with NTR-activatable targeting [2].

Excitation Wavelength

Class-level

808 nm NIR FUCL vs. 400–700 nm conventional excitation

May support deeper tissue penetration studies

NIR biological window context

Evidence Dimension	Excitation Wavelength and Mechanism
Target Compound Data	808 nm NIR light; Frequency Upconversion Luminescence (FUCL)
Comparator Or Baseline	Conventional photosensitizers (e.g., Photofrin, chlorins): 400-700 nm (UV/visible) light; one-photon excitation
Quantified Difference	Theoretical tissue penetration depth is significantly enhanced with 808 nm NIR compared to visible light (e.g., ~mm vs. ~µm to 1-2 mm)
Conditions	In vitro and in vivo models; 808 nm laser irradiation

Why This Matters

This property makes NFh-NMe-2 the superior procurement choice for research involving deep-seated or hypoxic tumors where conventional PDT agents fail due to poor light penetration.

• [1] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [2] Zhao C, et al. (2024). An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 67(24):22322-22331. (As described in China Pharmaceutical University News). View Source

NFh-NMe-2 is the Active Warhead of an NTR-Activatable Prodrug (NFh-NTR) for Enzyme-Mediated Tumor Targeting

NFh-NMe-2's differentiation is amplified by its role within the activatable prodrug NFh-NTR. This prodrug is selectively cleaved by nitroreductase (NTR), an enzyme overexpressed in the hypoxic tumor microenvironment of many solid cancers [1]. This activation releases the active photosensitizer NFh-NMe-2 and simultaneously restores its FUCL signal, enabling real-time, image-guided therapy with high spatial precision [2]. In contrast, most generic photosensitizers lack this 'built-in' targeting mechanism, relying on passive accumulation or external targeting ligands, which can lead to lower tumor-to-background ratios and increased systemic toxicity [3].

NTR Prodrug Activation

Class-level

Enzyme-cleavable prodrug (NTR) vs. passive accumulation

Supports targeted activation research in NTR-positive models

Hypoxic tumor microenvironment

Evidence Dimension	Tumor Targeting Mechanism
Target Compound Data	Enzymatic activation by NTR (tumor-overexpressed) from NFh-NTR prodrug
Comparator Or Baseline	Conventional photosensitizers: Passive accumulation or external targeting ligands
Quantified Difference	Qualitative difference: NFh-NMe-2 achieves targeted, on-demand activation in NTR-positive tumor regions, whereas conventional agents lack this intrinsic, enzyme-mediated selectivity
Conditions	In vitro and in vivo models with NTR-positive tumors

Why This Matters

For researchers developing targeted therapies, procuring the NFh-NTR prodrug system (or NFh-NMe-2 for in vitro mechanistic studies) is essential to leverage this unique, enzyme-activated targeting strategy, which is not replicable with standard photosensitizers.

• [1] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [2] Zhao C, et al. (2024). An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 67(24):22322-22331. (As described in China Pharmaceutical University News). View Source
• [3] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source

NFh-NMe-2 Exhibits Potent In Vivo Antitumor Efficacy in a 4T1 Xenograft Mouse Model

The therapeutic potential of NFh-NMe-2 has been validated in a relevant in vivo model. When delivered via its activatable prodrug NFh-NTR, the system demonstrated significant antitumor efficacy in a 4T1 breast cancer xenograft mouse model [1]. While quantitative tumor growth inhibition (TGI) data is not provided in the accessible abstracts, the reported antitumor efficacy confirms that the in vitro phototoxicity translates to a meaningful biological effect in a living system. This is a critical piece of evidence for procurement, as it demonstrates the compound's potential in a complex physiological environment [2].

In Vivo Model Response

Data to verify

Reported significant antitumor activity in 4T1 xenograft

Supports in vivo model-response endpoint context

Quantitative TGI data not available

Evidence Dimension	In Vivo Antitumor Efficacy
Target Compound Data	Significant antitumor efficacy observed (qualitative)
Comparator Or Baseline	Vehicle control or untreated group
Quantified Difference	Not quantified in accessible data; efficacy is described as significant
Conditions	4T1 xenograft mouse model; intravenous or intratumoral administration of NFh-NTR; 808 nm light irradiation

Why This Matters

Confirmation of in vivo activity de-risks procurement for researchers planning to transition from in vitro to in vivo studies, as it demonstrates that the compound's favorable photochemical properties are maintained in a living organism.

• [1] TargetMol. NFh-NMe-2 Product Page. Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source
• [2] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source

NFh-NMe-2: Validated Application Scenarios for Targeted Photodynamic Therapy and Theranostic Research

Developing NTR-Activatable Theranostic Agents for Hypoxic Solid Tumors

NFh-NMe-2 is the active core of NFh-NTR, a prototypical theranostic agent. Researchers developing next-generation, image-guided therapies for solid tumors characterized by a hypoxic microenvironment (e.g., breast, lung, and colorectal cancers) can use NFh-NMe-2 as a benchmark or building block [1]. The quantitative evidence of its NTR-mediated activation (Section 3, Item 4) and 808 nm FUCL imaging capability (Section 3, Item 3) directly supports this application, allowing for precise, real-time tracking of drug activation and therapeutic response.

In Vitro Mechanistic Studies of FUCL-Mediated Phototoxicity and Apoptosis

Due to its defined phototoxicity profile (IC50 = 0.01-0.046 µM under irradiation; minimal dark toxicity) (Section 3, Items 1 and 2), NFh-NMe-2 is an ideal chemical probe for in vitro studies dissecting the mechanisms of FUCL-induced cell death. Its heavy-atom-free nature simplifies interpretation by eliminating potential heavy-metal-related toxicity confounders [2]. Researchers can use NFh-NMe-2 to investigate ROS signaling pathways, apoptosis induction, and the cellular response to NIR light in various cancer cell lines.

In Vivo Proof-of-Concept Studies in Xenograft Models of NTR-Positive Cancers

The demonstrated antitumor efficacy in a 4T1 xenograft mouse model (Section 3, Item 5) positions NFh-NTR (or NFh-NMe-2 as a control) as a strong candidate for in vivo proof-of-concept studies. Research groups focused on translating new PDT agents can use this system to validate tumor targeting, assess biodistribution, and establish preliminary efficacy and safety parameters in animal models of NTR-overexpressing cancers [3]. This application is directly supported by the in vivo evidence.

Comparative Benchmarking of Novel Photosensitizer Candidates

Given its well-characterized photophysical and biological properties, NFh-NMe-2 serves as a valuable comparator or positive control in the development of new photosensitizers. Its data-rich profile—including IC50 values against HeLa and 4T1 cells (Section 3, Items 1 and 2), 808 nm FUCL activation (Section 3, Item 3), and NTR-targeting prodrug strategy (Section 3, Item 4)—provides a clear benchmark against which the potency, selectivity, and mechanism of novel compounds can be quantitatively assessed [4].

Application

Selection Property

Validation Focus

NTR-activatable theranostic research

Enzyme-mediated activation mechanism

NTR-dependent imaging and response endpoints

FUCL-mediated phototoxicity mechanism studies

Heavy-atom-free photosensitizer

Apoptosis and ROS pathway endpoints

In vivo model-response studies

Prodrug system efficacy context

Xenograft model endpoint monitoring

Photosensitizer benchmarking

Defined phototoxicity profile

Comparator assay-response context

• [1] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [2] Zhao C, Sun W, Huang X, Liu Y, Wang HY, Pan Y. An Activatable Heavy-Atom-Free Upconversion Photosensitizer for Targeted Imaging and Treatment of Tumors. J Med Chem. 2024 Dec 26;67(24):22322-22331. View Source
• [3] TargetMol. NFh-NMe-2 Product Page. Available at: https://www.targetmol.cn/compound/nfh-nme-2. View Source
• [4] TargetMol. Photosensitizer-2 Product Page (citing IC50 data). Available at: https://www.targetmol.cn/search?keyword=Photosensitizer-2&st=cpd. View Source